Cas no 2680730-48-5 (3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid)

• Product Name: 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid
• CAS No: 2680730-48-5
• MF: C₂₅H₁₉N₃O₄
• MW: 425.436065912247
• CID: 5622171
• PubChem ID: 165932672
• Update Time: 2025-10-23

3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid
• EN300-28304052
• 2680730-48-5
• 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid

• Inchi： 1S/C25H19N3O4/c29-24(30)21-14-28(16-8-2-1-3-9-16)27-23(21)26-25(31)32-15-22-19-12-6-4-10-17(19)18-11-5-7-13-20(18)22/h1-14,22H,15H2,(H,29,30)(H,26,27,31)
• InChI Key： HSKZIONWVXSETN-UHFFFAOYSA-N
• SMILES： O(C(NC1C(C(=O)O)=CN(C2C=CC=CC=2)N=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 425.13755610g/mol
• Monoisotopic Mass: 425.13755610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 660
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 93.4Ų

Additional information on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid

Research Briefing on 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic Acid (CAS: 2680730-48-5)

In recent years, the compound 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid (CAS: 2680730-48-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and pyrazole-carboxylic acid core, has emerged as a versatile building block in peptide synthesis and drug discovery. Its unique structural features make it particularly valuable for the development of novel therapeutic agents and biochemical probes.

Recent studies have focused on the application of this compound in solid-phase peptide synthesis (SPPS), where the Fmoc group serves as a temporary protecting group for the amino functionality. The pyrazole-carboxylic acid moiety, on the other hand, provides a reactive handle for further derivatization, enabling the incorporation of diverse pharmacophores. Researchers have successfully utilized this compound to synthesize peptide-based inhibitors targeting various enzymes, including kinases and proteases, which are implicated in numerous diseases such as cancer and inflammatory disorders.

One notable study published in the Journal of Medicinal Chemistry (2023) explored the use of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid as a key intermediate in the synthesis of selective kinase inhibitors. The researchers demonstrated that the pyrazole core could be efficiently modified to enhance binding affinity and selectivity for specific kinase targets. This approach led to the identification of several lead compounds with promising in vitro and in vivo activity against cancer cell lines.

In addition to its role in drug discovery, this compound has also been investigated for its potential in bioconjugation strategies. A recent publication in Bioconjugate Chemistry (2024) highlighted its utility in the site-specific modification of proteins and antibodies. The Fmoc group's orthogonality to other protecting groups allows for precise control over conjugation reactions, enabling the development of homogeneous bioconjugates with improved therapeutic profiles.

Despite these advancements, challenges remain in optimizing the synthetic routes for large-scale production of 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid. Current methods often involve multi-step procedures with moderate yields, prompting ongoing research into more efficient and sustainable synthetic approaches. Recent efforts have explored catalytic methods and flow chemistry techniques to address these limitations.

Looking ahead, the versatility of this compound positions it as a valuable tool in chemical biology and medicinal chemistry. Future research directions may include its application in the development of targeted drug delivery systems, proteolysis-targeting chimeras (PROTACs), and other emerging therapeutic modalities. As the understanding of its reactivity and applications continues to expand, 3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-1-phenyl-1H-pyrazole-4-carboxylic acid is expected to play an increasingly important role in advancing pharmaceutical research and development.